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Compound of Interest

Compound Name:
5-Bromo-3-

methylbenzo[b]thiophene

Cat. No.: B169043 Get Quote

Essential Safety and Handling Guide for 5-Bromo-3-
methylbenzo[b]thiophene
For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling of chemical reagents is paramount. This guide provides immediate and

essential safety protocols, operational procedures, and disposal plans for 5-Bromo-3-
methylbenzo[b]thiophene, ensuring a secure and compliant research environment.
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Property Value

Chemical Name 5-Bromo-3-methylbenzo[b]thiophene

CAS Number 1196-09-4[1][2][3]

Molecular Formula C₉H₇BrS[1][2][3]

Molecular Weight 227.12 g/mol [1][2]

Known & Anticipated Hazards

Based on structurally similar compounds, may

cause skin, eye, and respiratory irritation.[4][5]

[6] Handle as a hazardous substance.

Storage

Store in a cool, dry, dark, and well-ventilated

place in a tightly sealed container.[1] Some

suppliers recommend storage at -20°C for

maximum stability.[2]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is critical to mitigate risks. The

following table outlines the recommended PPE for handling 5-Bromo-3-
methylbenzo[b]thiophene.
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PPE Category
Recommended
Specification

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile or Neoprene).[7][8]

For prolonged contact,

consider double-gloving.

Provides a barrier against skin

contact. Always inspect gloves

for tears or punctures before

use and replace them

immediately if contaminated.

Eye and Face Protection

Chemical splash goggles that

meet ANSI Z87.1 or equivalent

standards. A face shield should

be worn over goggles when

there is a significant risk of

splashing.[9][10]

Protects eyes and face from

splashes and potential irritants.

Body Protection
A flame-resistant laboratory

coat, fully buttoned.[4]

Minimizes skin contact and

protects underlying clothing

from contamination.

Footwear
Closed-toe shoes made of a

non-porous material.[4][9]

Protects feet from spills and

falling objects.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood.

[7][8][11] If engineering

controls are insufficient, a

NIOSH-approved respirator

with appropriate cartridges for

organic vapors should be

used.[6]

Prevents the inhalation of any

dust, aerosols, or vapors.

Operational Plan: Handling and Storage
Adherence to a strict operational protocol is necessary for the safe handling and storage of 5-
Bromo-3-methylbenzo[b]thiophene.

Engineering Controls:
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Ventilation: All handling of 5-Bromo-3-methylbenzo[b]thiophene must be conducted in a

certified chemical fume hood to minimize inhalation exposure.[7][8][11]

Emergency Equipment: An eyewash station and a safety shower must be readily accessible

in the immediate work area.

Standard Handling Protocol:

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Don all required PPE as specified in the table above.

Prepare all necessary equipment and reagents before handling the chemical.

Have a spill kit readily available.

Handling:

Conduct all transfers and manipulations of 5-Bromo-3-methylbenzo[b]thiophene within

the fume hood.

Use appropriate tools (e.g., spatulas, pipettes) to avoid direct contact.

Keep containers tightly closed when not in use.

In Case of a Spill:

For a small spill, absorb the material with an inert absorbent such as sand or vermiculite.

Sweep or scoop up the absorbed material and place it in a sealed, labeled container for

hazardous waste disposal.[12]

For large spills, evacuate the area and contact your institution's Environmental Health and

Safety (EHS) department.

Disposal Plan
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The proper disposal of 5-Bromo-3-methylbenzo[b]thiophene and associated waste is crucial

to prevent environmental contamination and ensure regulatory compliance. As a halogenated

organic compound, it requires special disposal procedures.

Waste Segregation:

Halogenated Organic Waste: All waste containing 5-Bromo-3-methylbenzo[b]thiophene,

including unused product, solutions, and contaminated disposable labware (e.g., pipette tips,

gloves, absorbent pads), must be collected in a designated and clearly labeled hazardous

waste container for "Halogenated Organic Waste".[7][8][11][12]

Container Management: Keep waste containers tightly sealed when not in use and store

them in a designated satellite accumulation area.[12] Do not overfill waste containers.

Rinsate: The first rinse of any glassware that has been in contact with the compound should

be collected as halogenated hazardous waste.

Disposal Procedure:

Collect all waste in the appropriate, labeled container within a fume hood.

When the container is nearly full, arrange for pickup and disposal through your institution's

EHS department.

Never dispose of 5-Bromo-3-methylbenzo[b]thiophene or any halogenated organic

compounds down the drain.[7]

Experimental Workflow Diagram
The following diagram illustrates the safe handling and disposal workflow for 5-Bromo-3-
methylbenzo[b]thiophene.
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Caption: Workflow for Safe Handling of 5-Bromo-3-methylbenzo[b]thiophene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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